N-cyclohexyl-N-methylthiophene-2-carboxamide

• IUPAC Name: N-cyclohexyl-N-methylthiophene-2-carboxamide
• InChI: InChI=1S/C12H17NOS/c1-13(10-6-3-2-4-7-10)12(14)11-8-5-9-15-11/h5,8-10H,2-4,6-7H2,1H3
• InChI Key: HLUYZJBFKYCICK-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCCCC1)C(=O)C2=CC=CS2
• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol

Description

N-cyclohexyl-N-methylthiophene-2-carboxamide (CTC) is a synthetic compound that belongs to the class of N-type calcium channel blockers. It is widely used in scientific research to study the role of calcium channels in various physiological and pathological processes. CTC has been shown to have potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain medications.

Mechanism of Action

N-cyclohexyl-N-methylthiophene-2-carboxamide blocks N-type calcium channels by binding to the channel protein and preventing the influx of calcium ions into the cell. This leads to a decrease in neurotransmitter release and neuronal excitability, resulting in analgesic and anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been shown to have potent analgesic and anti-inflammatory effects in animal models of pain and inflammation. It has also been shown to reduce the release of glutamate, a key neurotransmitter involved in pain signaling. This compound has been shown to have a low toxicity profile and does not produce significant side effects in animal studies.

Advantages and Limitations for Lab Experiments

N-cyclohexyl-N-methylthiophene-2-carboxamide is a useful tool for studying the role of N-type calcium channels in various physiological and pathological processes. It has potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain medications. However, this compound has some limitations in laboratory experiments. It is not selective for N-type calcium channels and can also block other types of calcium channels. Additionally, this compound has poor water solubility, which can limit its use in some experimental systems.

Future Directions

There are several future directions for research on N-cyclohexyl-N-methylthiophene-2-carboxamide. One area of interest is the development of more selective N-type calcium channel blockers that can be used to study the role of these channels in specific physiological processes. Another area of interest is the development of new pain medications based on the analgesic properties of this compound. Finally, further studies are needed to investigate the potential therapeutic uses of this compound in other pathological conditions, such as epilepsy and neurodegenerative diseases.

Synthesis Methods

The synthesis of N-cyclohexyl-N-methylthiophene-2-carboxamide involves the reaction of cyclohexylamine and methylthiophene-2-carboxylic acid in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting product is then purified by recrystallization to obtain pure this compound.

Scientific Research Applications

N-cyclohexyl-N-methylthiophene-2-carboxamide has been widely used in scientific research to study the role of N-type calcium channels in various physiological and pathological processes. It has been shown to have potent analgesic and anti-inflammatory properties, making it a promising candidate for the development of new pain medications. This compound has also been used to investigate the role of calcium channels in neurotransmitter release, synaptic plasticity, and neuronal excitability.